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Compound of Interest

Compound Name: 2-Bromo-6-hydroxypyridine

Cat. No.: B114848

Essential Safety and Handling Guide for 2-
Bromo-6-hydroxypyridine

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Bromo-6-hydroxypyridine
(CAS No. 27992-32-1). The following procedural recommendations are designed to ensure the
well-being of laboratory personnel and adhere to established safety protocols.

Hazard ldentification and Classification:

2-Bromo-6-hydroxypyridine is a hazardous substance that requires careful handling. It is
classified with the following hazard statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

The signal word for this chemical is "Warning".[1]

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is mandatory to prevent exposure. All

PPE should be selected based on a thorough risk assessment of the specific procedures being

performed.
Body Part Recommended Protection Specification/Standard
Tightly fitting safety goggles or
Eves/F safety glasses with side- Conforming to EN 166 (EU) or
es/Face
Y shields. A face shield may be NIOSH (US).[2]
required for splash hazards.
Chemical-resistant, impervious )
Inspect gloves for any signs of
) gloves (e.g., Butyl rubber, ]
Skin degradation or puncture before

Viton®). A fully-buttoned,
chemical-resistant lab coat.

use.[2][3]

Respiratory

Use only in a well-ventilated
area or under a chemical fume
hood. If ventilation is
inadequate, a NIOSH/MSHA-
approved respirator is

necessary.

Adherence to OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149 is

recommended.[3]

Body

Appropriate protective clothing

to prevent skin exposure.

Contaminated work clothing
should not be allowed out of
the workplace and must be

washed before reuse.[2][3]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential to minimize exposure and ensure safe

handling.

1. Preparation:

e Ensure that a safety shower and an eyewash station are readily accessible and in good

working order.[4]
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» All work with 2-Bromo-6-hydroxypyridine should be conducted within a certified chemical
fume hood to maintain adequate ventilation.[3]

o Gather all necessary PPE and inspect it for integrity.

o Have appropriate spill cleanup materials readily available.

2. Handling:

e Avoid all personal contact, including inhalation and contact with skin and eyes.[3]

» When handling the solid material, avoid the formation of dust and aerosols.[2][4]

e Use non-sparking tools to prevent ignition sources.[2]

o Keep the container tightly closed when not in use.[3][5]

e Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[4]
e Wash hands thoroughly after handling.[4]

3. Storage:

» Store the container tightly closed in a dry, cool, and well-ventilated place.[1][2][5]

o Keep in a dark place.[1]

» Store apart from incompatible materials and foodstuff containers.[2]

Spill and Disposal Plan

In Case of a Spill:

o Evacuate and Secure: Evacuate personnel from the immediate spill area and restrict access.
e Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

o Personal Protection: Wear the full personal protective equipment as outlined in the table
above.
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o Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
chemical to enter drains.[2][3]

e Cleanup:

o For dry spills, carefully sweep up the material, avoiding dust generation, and place it into a
suitable, labeled container for disposal.[3]

o Use spark-proof tools and explosion-proof equipment during cleanup.[2]

o Adhered or collected material should be promptly disposed of in accordance with
appropriate regulations.[2]

Waste Disposal:

o Waste Collection: Collect all waste containing 2-Bromo-6-hydroxypyridine, including
contaminated consumables like gloves and wipes, in a designated, properly labeled, and
sealed hazardous waste container.[3]

o Labeling: Clearly label the container as "Hazardous Waste" and include the full chemical
name "2-Bromo-6-hydroxypyridine".[3]

o Disposal: Dispose of the waste in accordance with all local, state, and federal regulations.
This material and its container must be disposed of as hazardous waste.[5]

Emergency First Aid Procedures

« If Inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[2]

» Following Skin Contact: Immediately take off contaminated clothing. Wash off with soap and
plenty of water. Consult a doctor if skin irritation occurs.[2]

» Following Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact
lenses if present and easy to do. Continue rinsing and consult a doctor.[2]

e Following Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison
Control Center immediately.[2]
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Caption: Workflow for handling 2-Bromo-6-hydroxypyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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